Cas no 886498-18-6 (ethyl 2-{4-cyclopropyl-6-(difluoromethyl)pyrimidin-2-ylsulfanyl}acetate)

Ethyl 2-{4-cyclopropyl-6-(difluoromethyl)pyrimidin-2-ylsulfanyl}acetate is a specialized pyrimidine derivative featuring a cyclopropyl and difluoromethyl substituent, enhancing its reactivity and potential utility in agrochemical and pharmaceutical applications. The presence of the difluoromethyl group contributes to improved metabolic stability and lipophilicity, while the cyclopropyl ring offers structural rigidity, influencing binding interactions. The thioether-linked acetate moiety provides versatility for further functionalization, making it a valuable intermediate in synthetic chemistry. Its well-defined molecular structure ensures consistent performance in cross-coupling reactions and other transformations. This compound is particularly suited for research in heterocyclic chemistry, offering a balance of stability and reactivity for advanced synthetic pathways.

ethyl 2-{4-cyclopropyl-6-(difluoromethyl)pyrimidin-2-ylsulfanyl}acetate structure

886498-18-6 structure

Product Name:ethyl 2-{4-cyclopropyl-6-(difluoromethyl)pyrimidin-2-ylsulfanyl}acetate

CAS No:886498-18-6

MF:C₁₂H₁₄F₂N₂O₂S

MW:288.313568592072

MDL:MFCD06739393

CID:3059900

PubChem ID:7174194

Update Time:2025-06-07

ethyl 2-{4-cyclopropyl-6-(difluoromethyl)pyrimidin-2-ylsulfanyl}acetate Chemical and Physical Properties

Names and Identifiers

- <br>(4-Cyclopropyl-6-difluoromethyl-pyrimidin-2-ylsulfanyl)-acetic acid ethyl e ster
- ethyl 2-{4-cyclopropyl-6-(difluoromethyl)pyrimidin-2-ylsulfanyl}acetate
- Ethyl 2-[[4-cyclopropyl-6-(difluoromethyl)-2-pyrimidinyl]thio]acetate
- ETHYL 2-{[4-CYCLOPROPYL-6-(DIFLUOROMETHYL)PYRIMIDIN-2-YL]SULFANYL}ACETATE
- 886498-18-6
- Ethyl2-((4-cyclopropyl-6-(difluoromethyl)pyrimidin-2-yl)thio)acetate
- AKOS000313127
- ethyl {[4-cyclopropyl-6-(difluoromethyl)pyrimidin-2-yl]sulfanyl}acetate
- BBL040472
- DTXSID201157715
- Ethyl 2-((4-cyclopropyl-6-(difluoromethyl)pyrimidin-2-yl)thio)acetate
- STK350513
- ETHYL 2-{[4-CYCLOPROPYL-6-(DIFLUOROMETHYL)-2-PYRIMIDINYL]SULFANYL}ACETATE
- EN300-230437
- ethyl 2-[4-cyclopropyl-6-(difluoromethyl)pyrimidin-2-yl]sulfanylacetate
- (4-Cyclopropyl-6-difluoromethyl-pyrimidin-2-ylsulfanyl)-acetic acid ethyl ester
- MDL： MFCD06739393
- Inchi： 1S/C12H14F2N2O2S/c1-2-18-10(17)6-19-12-15-8(7-3-4-7)5-9(16-12)11(13)14/h5,7,11H,2-4,6H2,1H3
- InChI Key： NVYDLRYJQRUNRJ-UHFFFAOYSA-N
- SMILES： S(CC(=O)OCC)C1=NC(C(F)F)=CC(C2CC2)=N1

Computed Properties

Exact Mass: 288.07440519Da
Monoisotopic Mass: 288.07440519Da
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 4
Heavy Atom Count: 19
Rotatable Bond Count: 7
Complexity: 316
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 2.6
Topological Polar Surface Area: 77.4Å²

ethyl 2-{4-cyclopropyl-6-(difluoromethyl)pyrimidin-2-ylsulfanyl}acetate Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Fluorochem	026979-250mg	4-Cyclopropyl-6-difluoromethyl-pyrimidin-2-ylsulfanyl)-acetic acid ethyl ester	886498-18-6		250mg	￡144.00	2022-03-01
Fluorochem	026979-1g	4-Cyclopropyl-6-difluoromethyl-pyrimidin-2-ylsulfanyl)-acetic acid ethyl ester	886498-18-6		1g	￡287.00	2022-03-01
Fluorochem	026979-5g	4-Cyclopropyl-6-difluoromethyl-pyrimidin-2-ylsulfanyl)-acetic acid ethyl ester	886498-18-6		5g	￡782.00	2022-03-01
Chemenu	CM527765-1g	Ethyl 2-((4-cyclopropyl-6-(difluoromethyl)pyrimidin-2-yl)thio)acetate	886498-18-6	97%	1g	$577	2023-02-01
Enamine	EN300-230437-0.05g	ethyl 2-{[4-cyclopropyl-6-(difluoromethyl)pyrimidin-2-yl]sulfanyl}acetate	886498-18-6	95%	0.05g	$69.0	2024-06-20
Enamine	EN300-230437-0.1g	ethyl 2-{[4-cyclopropyl-6-(difluoromethyl)pyrimidin-2-yl]sulfanyl}acetate	886498-18-6	95%	0.1g	$105.0	2024-06-20
Enamine	EN300-230437-0.25g	ethyl 2-{[4-cyclopropyl-6-(difluoromethyl)pyrimidin-2-yl]sulfanyl}acetate	886498-18-6	95%	0.25g	$149.0	2024-06-20
Enamine	EN300-230437-0.5g	ethyl 2-{[4-cyclopropyl-6-(difluoromethyl)pyrimidin-2-yl]sulfanyl}acetate	886498-18-6	95%	0.5g	$284.0	2024-06-20
Enamine	EN300-230437-1.0g	ethyl 2-{[4-cyclopropyl-6-(difluoromethyl)pyrimidin-2-yl]sulfanyl}acetate	886498-18-6	95%	1.0g	$385.0	2024-06-20
Enamine	EN300-230437-2.5g	ethyl 2-{[4-cyclopropyl-6-(difluoromethyl)pyrimidin-2-yl]sulfanyl}acetate	886498-18-6	95%	2.5g	$754.0	2024-06-20